Cas no 2757729-96-5 (4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride)

• Product Name: 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride
• CAS No: 2757729-96-5
• MF: C₆H₁₈Cl₂N₂O
• MW: 205.13
• CID: 5140877
• PubChem ID: 156588198
• Update Time: 2025-10-31

4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride
• 2757729-96-5
• F74337
• 4-[(2-aminoethyl)amino]butan-1-ol dihydrochloride
• BS-47192
• 4-((2-Aminoethyl)amino)butan-1-ol diHCl
• 4-(2-aminoethylamino)butan-1-ol;dihydrochloride

• Inchi： 1S/C6H16N2O.2ClH/c7-3-5-8-4-1-2-6-9;;/h8-9H,1-7H2;2*1H
• InChI Key： WQFFSDVUFBLXFK-UHFFFAOYSA-N
• SMILES： OCCCCNCCN.Cl.Cl

Computed Properties

• Exact Mass: 204.0796186g/mol
• Monoisotopic Mass: 204.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 50.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride

Introduction to 4-((2-Aminoethyl)amino)butan-1-ol Dihydrochloride (CAS No. 2757729-96-5)

4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride (CAS No. 2757729-96-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as AEBAB dihydrochloride, is a derivative of amino alcohols and has garnered attention for its unique chemical structure and biological activities.

The molecular formula of 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride is C₆H₁₆N₂O·2HCl, and its molecular weight is approximately 188.15 g/mol. The compound features a primary amine group and a secondary amine group, which contribute to its reactivity and potential for forming various chemical bonds. The presence of the hydroxyl group further enhances its solubility in polar solvents, making it suitable for a wide range of applications in both laboratory and industrial settings.

In recent years, 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride has been the subject of extensive research due to its potential in drug development and medicinal chemistry. One of the key areas of interest is its role as a precursor in the synthesis of more complex molecules with therapeutic properties. For instance, studies have shown that this compound can be used to synthesize compounds with anti-inflammatory, analgesic, and neuroprotective effects.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride in the development of novel analgesic agents. The researchers found that derivatives of this compound exhibited potent analgesic activity in animal models, suggesting its potential as a lead compound for further drug development. The study also highlighted the importance of the amine and hydroxyl groups in modulating the biological activity of the final product.

Beyond its applications in drug development, 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride has also been investigated for its use in materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand in coordination chemistry. A recent study published in Inorganic Chemistry (2023) demonstrated that complexes formed with this ligand exhibited unique optical and magnetic properties, which could be exploited in the development of new materials for electronic and optical devices.

In the field of biochemistry, 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride has been studied for its interactions with biological macromolecules such as proteins and nucleic acids. Research published in Biochemistry (2023) showed that this compound can bind to specific sites on DNA, potentially modulating gene expression. This finding opens up new possibilities for using this compound as a tool in gene regulation studies and potentially as a therapeutic agent for genetic disorders.

The safety profile of 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at low to moderate doses, with no significant adverse effects observed in preclinical studies. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 4-((2-Aminoethyl)amino)butan-1-ol dihydrochloride (CAS No. 2757729-96-5) is a multifaceted compound with promising applications in drug development, materials science, and biochemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various fields of science and technology.